Cas no 325821-96-3 (N-{14-bromo-1,10-diazatricyclo[9.4.0.0,3,8]pentadeca-3(8),4,6,10,12,14-hexaen-9-ylidene}-2-chloropyridine-3-carboxamide)

• Product Name: N-{14-bromo-1,10-diazatricyclo[9.4.0.0,3,8]pentadeca-3(8),4,6,10,12,14-hexaen-9-ylidene}-2-chloropyridine-3-carboxamide
• CAS No: 325821-96-3
• MF: C₁₉H₁₂BrClN₄O
• MW: 427.681781768799
• CID: 5842696
• PubChem ID: 2310184
• Update Time: 2023-11-19

N-{14-bromo-1,10-diazatricyclo[9.4.0.0,3,8]pentadeca-3(8),4,6,10,12,14-hexaen-9-ylidene}-2-chloropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• SR-01000027372-1
• Z56688714
• AKOS034450378
• N-{14-bromo-1,10-diazatricyclo[9.4.0.0,3,8]pentadeca-3(8),4,6,10,12,14-hexaen-9-ylidene}-2-chloropyridine-3-carboxamide
• SR-01000027372
• EN300-26621063
• 325821-96-3

• Inchi： 1S/C19H12BrClN4O/c20-13-7-8-16-23-18(24-19(26)15-6-3-9-22-17(15)21)14-5-2-1-4-12(14)10-25(16)11-13/h1-9,11H,10H2/b24-18-
• InChI Key： WVCWMFHJROAMCA-MOHJPFBDSA-N
• SMILES： BrC1C=CC2=N/C(/C3C=CC=CC=3CN2C=1)=N\C(C1C(=NC=CC=1)Cl)=O

Computed Properties

• Exact Mass: 425.98830g/mol
• Monoisotopic Mass: 425.98830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 1
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 57.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines Benzodiazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines